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Compound of Interest

Compound Name: TCS2002

Cat. No.: B1682947

Audience: Researchers, scientists, and drug development professionals.
Introduction:

TCS2002 is a potent and selective inhibitor of Glycogen Synthase Kinase-3 (GSK-3[3) with an
IC50 of 35 nM.[1][2][3][4] It is a valuable tool for studying the roles of GSK-3[ in various cellular
processes, including Wnt signaling, carbohydrate metabolism, and tau phosphorylation, which
is implicated in neurodegenerative diseases like Alzheimer's disease.[1] Proper preparation of
a TCS2002 stock solution is critical for accurate and reproducible experimental results in cell
culture applications. This document provides a detailed protocol for the preparation, storage,
and application of TCS2002 stock solutions.

Chemical Properties and Solubility

A summary of the key chemical and physical properties of TCS2002 is presented in the table
below. Understanding these properties is essential for preparing and storing the compound
correctly.
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Property Value Reference
Molecular Weight 338.38 g/mol [2]

Formula C18H14N203S [2][3]

Purity >98% (HPLC) 2]
Appearance Crystalline solid

Solubility in DMSO

Up to 100 mM (33.84 mg/mL)

[2](3]

Solubility in Ethanol

Up to 25 mM (8.46 mg/mL)

[2](3]

Storage (Solid)

+4°C

[2](3]

Experimental Protocols

1. Preparation of a 10 mM TCS2002 Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution of TCS2002 in dimethyl

sulfoxide (DMSQO), a common solvent for cell culture applications.

Materials:

Vortex mixer

Procedure:

TCS2002 powder

Anhydrous/sterile DMSO

Analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

o Equilibrate Reagents: Allow the TCS2002 powder and DMSO to come to room temperature

before use.
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Weigh TCS2002: Carefully weigh out a precise amount of TCS2002 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.338
mg of TCS2002.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mmol/L * 0.001 L * 338.38 g/mol = 3.38 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the TCS2002
powder. For 3.38 mg of TCS2002, add 1 mL of DMSO to achieve a 10 mM concentration.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the TCS2002 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid
dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Protect
the solution from light.[1]

. Dilution of TCS2002 Stock Solution for Cell Culture:

This protocol outlines the process of diluting the concentrated stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM TCS2002 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM TCS2002 stock solution at room
temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your cell culture experiment. For example, to treat cells with 10 uM
TCS2002 in 1 mL of medium:

o Calculation (V1C1 =V2C2):
» V1=(V2xC2)/C1
= V1 =(1000 pL x 10 uM) / 10,000 uM =1 pL

Prepare Working Solution: Add the calculated volume of the stock solution to the pre-warmed
cell culture medium. It is recommended to perform a serial dilution if the final concentration is
very low to ensure accuracy.

Mix Thoroughly: Gently mix the medium containing TCS2002 by pipetting up and down or
swirling the plate.

Treat Cells: Remove the existing medium from your cell culture plates and replace it with the
medium containing the desired final concentration of TCS2002.

Control Group: Remember to include a vehicle control in your experiment by adding an
equivalent volume of DMSO (without TCS2002) to a separate set of cells.

Visualizations
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Experimental Workflow: TCS2002 Stock Solution Preparation
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Caption: Workflow for preparing a TCS2002 stock solution.
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Simplified Wnt Signaling Pathway and TCS2002 Inhibition
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Caption: TCS2002 inhibits GSK-3[3, stabilizing (3-catenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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